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Compound of Interest

Compound Name: 3-Acetylthianaphthene

Cat. No.: B074777

An In-Depth Technical Guide to 3-Acetylthianaphthene: Structure, Synthesis, and Applications
in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 3-Acetylthianaphthene, a key
heterocyclic ketone utilized extensively in synthetic and medicinal chemistry. We will delve into
its core chemical structure, official IUPAC nomenclature, and critical physicochemical
properties. The primary focus will be on its principal synthetic route—the Friedel-Crafts
acylation of thianaphthene—elucidating the reaction mechanism and providing a detailed
experimental protocol. Furthermore, this guide explores the reactivity of the molecule and its
significant role as a versatile building block and structural motif in the development of
pharmacologically active compounds. This document is intended for researchers, chemists,
and professionals in the field of drug development who require a deep technical understanding
of this important chemical entity.

Introduction to 3-Acetylthianaphthene

3-Acetylthianaphthene, also known by its systematic name 1-(Benzo[b]thiophen-3-
yl)ethanone, is an aromatic organic compound that belongs to the family of heterocyclic
ketones. Its structure is characterized by a thianaphthene (benzo[b]thiophene) core, which
consists of a benzene ring fused to a thiophene ring, with an acetyl group substituted at the 3-
position of the thiophene ring.
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The thianaphthene scaffold is of significant interest in medicinal chemistry as it is a key
structural component in a variety of bioactive molecules and approved pharmaceutical drugs,
including raloxifene (an osteoporosis treatment), zileuton (an asthma medication), and
sertaconazole (an antifungal agent).[1] The inherent aromaticity and the presence of a sulfur
heteroatom impart unique electronic and steric properties to the molecule, making it a valuable
pharmacophore. 3-Acetylthianaphthene serves as a crucial intermediate, providing a reactive
handle for further chemical modifications to build molecular complexity and generate libraries of
compounds for drug discovery programs.

Chemical Identity and Structure

A precise understanding of the molecule's identity is fundamental for any scientific application.

IUPAC Name and Synonyms

e IUPAC Name: 1-(Benzol[b]thiophen-3-yl)ethanone[2]

o Common Synonyms: 3-Acetylthianaphthene, 3-Acetylbenzo[b]thiophene, 3-
Acetylthionaphthene, Methyl 3-thianaphthenyl ketone.[2][3]

« CAS Number: 1128-05-8, 26168-40-1[3][4]

Chemical Structure

The structure consists of a bicyclic thianaphthene system with an acetyl group attached to the
C3 position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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